Cas no 90178-95-3 (5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-)
90178-95-3 structure
Product Name:5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
CAS No:90178-95-3
MF:C15H9NO2
MW:235.237463712692
CID:792407
PubChem ID:13238578
Update Time:2025-04-19
5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)-
- 2-(4-hydroxyphenyl)-1-benzofuran-5-carbonitrile
- 90178-95-3
- DTXSID20531104
- 2-(4-hydroxyphenyl)benzofuran-5-carbonitrile
-
- Inchi: 1S/C15H9NO2/c16-9-10-1-6-14-12(7-10)8-15(18-14)11-2-4-13(17)5-3-11/h1-8,17H
- InChI Key: RORKXTCULGFZGX-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C#N)=CC=2C=C1C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 235.063328530g/mol
- Monoisotopic Mass: 235.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.2Ų
5-Benzofurancarbonitrile, 2-(4-hydroxyphenyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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